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Compound of Interest

Compound Name: IGF-1 (24-41)

cat. No.: B612642

These guidelines are intended for researchers, scientists, and drug development professionals
on the proper handling and storage of Insulin-like Growth Factor-1 (24-41) to ensure its stability
and efficacy in experimental settings.

Product Information

Insulin-like Growth Factor-I (24-41) is a fragment of the full-length IGF-I protein, consisting of
amino acids 24 to 41. It is a polypeptide involved in various biological processes, including
growth and development. Proper handling and storage are critical to maintain its biological
activity.

Storage and Stability

To ensure the long-term stability of IGF-I (24-41), it is crucial to adhere to the following storage
conditions. The peptide is typically supplied in a lyophilized powder form.

Table 1: Recommended Storage Conditions and Stability
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Storage ]
Form Shelf Life Notes
Temperature
Store in a dry place,
Lyophilized Powder -20°C Up to 3 years[1][2] protected from
moisture.[1]
For shorter-term
4°C Up to 2 years[2]
storage.
Recommended for
Reconstituted Solution  -80°C Up to 1 year[1] long-term storage of
stock solutions.[3]
Suitable for short-term
-20°C Up to 1 month[2][3] storage of working

aliquots.

Note: Avoid repeated freeze-thaw cycles to prevent degradation of the peptide.[4] It is best
practice to aliquot the reconstituted solution into single-use volumes.

Reconstitution Protocol

Proper reconstitution of lyophilized IGF-1 (24-41) is essential for its use in downstream
applications. The choice of solvent will depend on the experimental design.

Materials:

Lyophilized IGF-I (24-41) vial

Sterile, high-purity water[3][5] or other appropriate sterile solvent (e.g., 100 mM Acetic
Acid[4])

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile tips

Procedure:
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» Equilibration: Before opening, allow the vial of lyophilized IGF-I (24-41) to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial upon opening, which can affect the stability of the peptide.

e Solvent Addition: Carefully open the vial and add the recommended volume of sterile solvent
to achieve the desired stock solution concentration. For general in vitro use, sterile water is a
common solvent. For other applications, specific buffers or solvents may be required.

o Dissolution: Gently swirl or pipette the solution up and down to ensure the peptide is fully
dissolved. Avoid vigorous shaking or vortexing, as this can cause aggregation or degradation
of the peptide.

» Aliquoting: Once the peptide is completely dissolved, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile polypropylene tubes. This will
minimize waste and prevent degradation from repeated freeze-thaw cycles.

o Storage: Immediately store the aliquots at the recommended temperature (-80°C for long-
term storage or -20°C for short-term storage) as outlined in Table 1.

For in vivo studies, specific formulations may be required. Common co-solvents include DMSO,
PEG300, and Tween 80 in saline or PBS.[]

Experimental Workflow and Handling

The following diagram illustrates the recommended workflow for handling and storing IGF-I (24-
41) from receipt to experimental use.
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Caption: Workflow for IGF-I (24-41) handling and storage.
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Safety Precautions

IGF-I (24-41) is intended for research use only and is not for human or animal consumption.[1]
Standard laboratory safety practices should be followed when handling this product. This
includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,
and safety glasses. Handle the product in a well-ventilated area. For further safety information,
refer to the product's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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